Cas no 868981-90-2 (N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868981-90-2
• MF: C₁₉H₁₉ClN₄O₇S
• MW: 482.894762277603
• CID: 6043250
• PubChem ID: 18561401
• Update Time: 2025-11-01

N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[[3-[(4-nitrophenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• N'-[(4-chlorophenyl)methyl]-N-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• N1-(4-chlorobenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• 868981-90-2
• AKOS024613965
• N'-[(4-chlorophenyl)methyl]-N-{[3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0102

• Inchi： 1S/C19H19ClN4O7S/c20-14-3-1-13(2-4-14)11-21-18(25)19(26)22-12-17-23(9-10-31-17)32(29,30)16-7-5-15(6-8-16)24(27)28/h1-8,17H,9-12H2,(H,21,25)(H,22,26)
• InChI Key： YINORNUBJGIZDF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC1N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 482.0662978g/mol
• Monoisotopic Mass: 482.0662978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• pka: 12.05±0.46(Predicted)

Additional information on N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 868981-90-2 and Product Name: N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Compound with the CAS number 868981-90-2 and the product name N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a 4-chlorophenyl moiety and a 4-nitrobenzenesulfonyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of this compound incorporates an ethanediamide core, which is a well-established pharmacophore in the design of bioactive molecules. The 1,3-oxazolidin-2-ylmethyl group further enhances its structural complexity, providing a rigid heterocyclic platform that can interact with biological targets in a specific manner. Such structural features are often exploited in the development of novel therapeutic agents, particularly in the quest to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the synthesis and characterization of oxazolidinone derivatives due to their broad spectrum of biological activities. The oxazolidinone ring system is known for its ability to stabilize reactive intermediates and enhance binding affinity to biological targets. In the context of N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, the combination of these structural elements suggests potential applications in the inhibition of various enzymes and receptors implicated in human diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The 4-chlorophenyl group is a common feature in many pharmacologically active compounds, known for its ability to influence electronic properties and metabolic stability. Meanwhile, the 4-nitrobenzenesulfonyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding characteristics of the molecule. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of functional groups like ethanediamide in the design of drugs targeting neurological disorders. The ability of this group to form hydrogen bonds with biological targets has been leveraged to develop molecules with enhanced binding affinity and selectivity. In particular, derivatives of ethanediamide have shown promise in modulating neurotransmitter receptors and ion channels, making them relevant for therapeutic applications in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 1,3-oxazolidin-2-ylmethyl group necessitates careful handling to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development of novel pharmaceuticals.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary assays suggest that it exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with current trends in drug development, where modulating inflammatory responses is crucial for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's interaction with cellular receptors has been explored, indicating potential applications in cardiovascular diseases and metabolic disorders.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling techniques have been instrumental in predicting how N'-(4-chlorophenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide interacts with biological targets at the atomic level. These studies provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, enabling researchers to optimize lead structures before moving into expensive wet-lab experiments.

In conclusion, compound CAS No. 868981-90-2 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the 4-chlorophenyl, 4-nitrobenzenesulfonyl, and ethanediamide moieties, make it a versatile scaffold for drug discovery. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for developing novel therapeutic agents that address unmet medical needs.